Cas no 1255717-63-5 ((6-Methoxy-1H-benzimidazol-2-yl)methylamine)

• Product Name: (6-Methoxy-1H-benzimidazol-2-yl)methylamine
• CAS No: 1255717-63-5
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• MDL: MFCD13186027
• CID: 3157245
• PubChem ID: 47000652
• Update Time: 2025-04-21

(6-Methoxy-1H-benzimidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (6-Methoxy-1H-benzimidazol-2-yl)methylamine
• (5-Methoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride
• 1558122-55-6
• CR-0084
• [(5-Methoxy-1H-benzimidazol-2-yl)methyl]amine dihydrochloride, 95%
• 1255717-63-5
• [(5-Methoxy-1H-benzimidazol-2-yl)methyl]amine dihydrochloride
• 1-(5-Methoxy-1H-benzimidazol-2-yl)methanamine dihydrochloride, AldrichCPR
• starbld0029306
• DTXSID40677598
• 1-(5-METHOXY-1H-1,3-BENZODIAZOL-2-YL)METHANAMINE DIHYDROCHLORIDE
• (6-methoxy-1H-benzimidazol-2-yl)methanamine;dihydrochloride
• 1-(6-Methoxy-1H-benzimidazol-2-yl)methanamine--hydrogen chloride (1/2)
• CS-0357288
• (6-Methoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride
• AKOS037649533
• AT39595
• MFCD13186027

• MDL： MFCD13186027
• Inchi： 1S/C9H11N3O.2ClH/c1-13-6-2-3-7-8(4-6)12-9(5-10)11-7;;/h2-4H,5,10H2,1H3,(H,11,12);2*1H
• InChI Key： FGNLSJXLMAQALY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC2=C(C=1)NC(CN)=N2

Computed Properties

• Exact Mass: 249.044
• Monoisotopic Mass: 249.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9A^2